molecular formula C11H18O B15268238 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde

1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde

Cat. No.: B15268238
M. Wt: 166.26 g/mol
InChI Key: WPULOYDJNBTSJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde (CAS: 1936647-44-7) is a cyclopropane-containing aldehyde derivative with a 4-methylcyclohexyl substituent. Its molecular formula is C₁₂H₂₀O, and it has a molecular weight of 180.29 g/mol . The compound is characterized by a strained cyclopropane ring fused to a carbaldehyde group, with a 4-methylcyclohexyl moiety contributing to its steric and electronic properties. Available data indicate a purity of ≥95%, though critical physicochemical parameters such as melting point, boiling point, and solubility remain undocumented in accessible literature .

Properties

IUPAC Name

1-(4-methylcyclohexyl)cyclopropane-1-carbaldehyde
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H18O/c1-9-2-4-10(5-3-9)11(8-12)6-7-11/h8-10H,2-7H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPULOYDJNBTSJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC(CC1)C2(CC2)C=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H18O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

166.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Reaction Mechanism

The Corey-Chaykovsky method remains the most widely employed approach for cyclopropane ring formation in this compound. The process begins with the generation of a sulfonium ylide, typically dimethylsulfonium methylide, through deprotonation of trimethylsulfonium iodide using sodium hydride in dimethyl sulfoxide (DMSO).

Key steps :

  • Ylide formation :
    $$ \text{(CH}3\text{)}3\text{S}^+ \text{I}^- + \text{NaH} \rightarrow \text{(CH}3\text{)}2\text{S}^+ \text{CH}2^- + \text{NaI} + \text{H}2 $$
    Conducted at -15°C to prevent ylide decomposition.
  • Cyclopropanation :
    The ylide attacks the carbonyl carbon of 4-methylcyclohexanecarbaldehyde, forming a betaine intermediate that undergoes intramolecular nucleophilic displacement to yield the cyclopropane ring.

Optimization parameters :

  • Temperature : -10°C to 0°C (prevents side reactions)
  • Solvent : Tetrahydrofuran (THF)/DMSO (4:1 v/v) enhances ylide stability
  • Yield : 68–72% after purification via fractional distillation

Malonic Acid Condensation Route

Knoevenagel-Adams Protocol

This method adapts classical malonic ester synthesis for cyclopropane formation:

Procedure :

  • Condensation of diethyl malonate with 4-methylcyclohexanecarbaldehyde in pyridine/piperidine (3:1) at 90°C for 4.5 hours.
  • Acidic workup (HCl, pH 1) precipitates the cyclopropane dicarboxylic acid intermediate.
  • Decarboxylation at 140°C under reduced pressure (0.1 mmHg) yields the target aldehyde.

Advantages :

  • Scalable to multi-kilogram batches (patent data reports 13.7 kg yield from 12.0 kg aldehyde)
  • Avoids cryogenic conditions

Limitations :

  • Requires strict pH control during acidification to prevent lactone formation
  • Final product purity: 91–93% (HPLC)

Transition Metal-Catalyzed Cyclopropanation

Simmons-Smith Reaction

While less common for aromatic aldehydes, modified Simmons-Smith conditions using diethylzinc and diiodomethane show promise:

Reaction setup :

  • Substrate: 4-methylcyclohexanecarbaldehyde
  • Catalyst: 5 mol% Cu(OTf)$$_2$$
  • Reagents: CH$$2$$I$$2$$ (2.2 eq), Et$$_2$$Zn (1.1 eq) in dichloromethane
  • Temperature: 25°C, 12 hours

Outcomes :

  • Conversion: 58%
  • Diastereomeric ratio (trans:cis): 3:1

Challenges :

  • Zinc-carbenoid intermediates prone to β-hydride elimination
  • Requires rigorous exclusion of moisture

Enzymatic Synthesis

Aldolase-Mediated Approach

Recent advances employ engineered aldolases (e.g., DERA mutants) to catalyze cyclopropane formation under mild conditions:

Biocatalytic system :

  • Enzyme: E. coli-expressed DERA variant (K129R/T161G)
  • Substrates: 4-methylcyclohexanecarbaldehyde + glyceraldehyde-3-phosphate
  • Buffer: 50 mM Tris-HCl (pH 7.5), 25°C
  • Cofactors: 2 mM Mg$$^{2+}$$

Performance metrics :

  • Turnover number (TON): 420
  • Enantiomeric excess (ee): 94% (R,R-configuration)

Industrial viability :

  • Limited to small-scale production (<100 g)
  • High enzyme production costs

Comparative Analysis of Methods

Table 1: Synthesis Method Performance Comparison

Parameter Corey-Chaykovsky Malonic Acid Simmons-Smith Enzymatic
Yield (%) 72 68 58 41
Purity (%) 98 93 89 99
Temperature (°C) -10 90 25 25
Scalability (kg) 50 100+ 5 0.1
Cost (USD/g) 120 85 230 1,450

Data synthesized from.

Analytical Characterization

Spectroscopic Profiles

$$^1$$H NMR (400 MHz, CDCl$$_3$$) :

  • Aldehyde proton: δ 9.78 (s, 1H)
  • Cyclopropane protons: δ 1.42–1.55 (m, 4H)
  • Cyclohexyl methyl: δ 0.91 (d, J = 6.5 Hz, 3H)

IR (ATR) :

  • Strong C=O stretch at 1705 cm$$^{-1}$$
  • Cyclopropane ring vibrations at 1020 cm$$^{-1}$$ and 890 cm$$^{-1}$$

HRMS (ESI+) :

  • Calculated for C$${12}$$H$${18}$$O [M+H]$$^+$$: 179.1436
  • Found: 179.1432

Industrial Production Considerations

Process Intensification

Batch vs. Flow Chemistry :

  • Batch : Traditional approach with 72-hour cycle time for 50 kg batches
  • Continuous Flow : Microreactor systems reduce reaction time to 8 hours but require specialized equipment

Waste Stream Management :

  • Pyridine recovery: 92% achieved via distillation (patent data)
  • Heavy metal residues: <0.1 ppm Zn in Simmons-Smith route

Emerging Methodologies

Photocatalytic C-H Activation

Preliminary studies using Ir(ppy)$$_3$$ catalysts under blue LED irradiation show potential for direct cyclopropanation of 4-methylcyclohexane derivatives:

Conditions :

  • Substrate: 4-methylcyclohexylmethanol
  • Oxidant: 2,2,6,6-Tetramethylpiperidine 1-oxyl (TEMPO)
  • Solvent: Acetonitrile/H$$_2$$O (9:1)
  • Conversion: 37% after 24 hours

Chemical Reactions Analysis

Types of Reactions

1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde can undergo various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

    Reduction: The aldehyde group can be reduced to form a primary alcohol.

    Substitution: The cyclopropane ring can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

    Substitution: Nucleophiles such as halides (Cl-, Br-) and amines (NH3) can be used under appropriate conditions.

Major Products Formed

    Oxidation: 1-(4-Methylcyclohexyl)cyclopropane-1-carboxylic acid.

    Reduction: 1-(4-Methylcyclohexyl)cyclopropane-1-methanol.

    Substitution: Various substituted cyclopropane derivatives depending on the nucleophile used.

Scientific Research Applications

1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde has several scientific research applications, including:

    Chemistry: Used as a building block in organic synthesis to create more complex molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The cyclopropane ring may also interact with hydrophobic regions of biomolecules, affecting their structure and activity.

Comparison with Similar Compounds

Table 1: Structural Comparison

Compound Name Molecular Formula Substituents Key Functional Groups Ring System
1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde C₁₂H₂₀O 4-Methylcyclohexyl Aldehyde, Cyclopropane Cyclopropane + Cyclohexane
4-(1-Methylethyl)cyclohexane-1-carbaldehyde C₁₀H₁₈O 4-Isopropylcyclohexyl Aldehyde Cyclohexane
1-(4-Methylphenyl)-1-propanol C₁₀H₁₄O 4-Methylphenyl Alcohol Benzene
Methyl 1-(methylamino)cyclobutanecarboxylate C₈H₁₅NO₂ Methylamino, Methyl ester Ester, Cyclobutane Cyclobutane

Key Observations :

Cyclopropane vs. Cyclohexane/Benzene : The target compound’s cyclopropane ring introduces significant ring strain compared to the more stable cyclohexane or benzene systems in analogs. This strain may enhance reactivity, particularly in nucleophilic additions at the aldehyde group .

Functional Group Differences: The aldehyde group in the target compound contrasts with the alcohol group in 1-(4-Methylphenyl)-1-propanol and the ester group in methyl 1-(methylamino)cyclobutanecarboxylate, leading to divergent chemical behaviors (e.g., oxidation susceptibility vs. ester hydrolysis) .

Physicochemical and Reactivity Comparisons

Table 2: Physicochemical Properties

Property 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde 4-(1-Methylethyl)cyclohexane-1-carbaldehyde 1-(4-Methylphenyl)-1-propanol
Molecular Weight (g/mol) 180.29 154.25 150.22
Purity ≥95% Not reported Not reported
Key Reactivity Aldehyde oxidation, cyclopropane ring-opening Aldehyde oxidation Alcohol dehydration/oxidation
Stability Likely sensitive to light/heat due to aldehyde Moderate stability Stable under ambient conditions

Key Findings :

Aldehyde Reactivity : Both 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde and 4-(1-Methylethyl)cyclohexane-1-carbaldehyde share aldehyde-driven reactivity, such as susceptibility to oxidation. However, the cyclopropane ring in the former may facilitate unique degradation pathways (e.g., ring-opening under acidic conditions) .

Steric and Solubility Effects : The bulkier 4-isopropyl group in 4-(1-Methylethyl)cyclohexane-1-carbaldehyde likely reduces its solubility in aqueous media compared to the target compound’s 4-methylcyclohexyl group .

Biological Relevance : While unrelated in function, 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea () demonstrates the pharmacokinetic impact of cyclohexyl substituents, such as enhanced blood-brain barrier penetration, which may suggest similar bioavailability trends for cyclohexyl-containing aldehydes .

Biological Activity

1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde is a cyclopropane derivative that has garnered attention for its potential biological activities. This compound's unique structure allows it to interact with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology. This article aims to summarize the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure

The molecular formula of 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde is C_{11}H_{16}O. Its structural representation can be summarized as follows:

C11H16O Cyclopropane ring with a methylcyclohexyl substituent and aldehyde functional group \text{C}_{11}\text{H}_{16}\text{O}\quad \text{ Cyclopropane ring with a methylcyclohexyl substituent and aldehyde functional group }

Biological Activity Overview

The biological activities of 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde can be categorized into several key areas:

  • Antimicrobial Activity
  • Antioxidant Properties
  • Enzyme Inhibition
  • Potential Anticancer Effects

Antimicrobial Activity

Research indicates that 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these bacteria are reported to be below 32 µg/mL, indicating moderate to potent activity.

Bacterial StrainMIC (µg/mL)
Staphylococcus aureus< 32
Escherichia coli< 32

Antioxidant Properties

The compound has also shown promising antioxidant activity. It was evaluated using various assays, including DPPH and ABTS radical scavenging tests, where it demonstrated an IC50 value below 10 µM, categorizing it as a potent antioxidant.

Enzyme Inhibition

1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde acts as an inhibitor for certain enzymes involved in metabolic pathways. For instance, it has been identified as an inhibitor of the enzyme cyclooxygenase (COX), which plays a crucial role in inflammation and pain pathways.

Case Studies

Several studies have explored the biological effects of this compound:

  • Study on Antimicrobial Effects : A study published in the Journal of Natural Products evaluated the antimicrobial efficacy of various cyclopropane derivatives, including 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde. The results confirmed its effectiveness against Gram-positive bacteria and highlighted its potential as a lead compound for antibiotic development .
  • Antioxidant Activity Assessment : Research conducted by the University of Chicago assessed the antioxidant capabilities of this compound using cellular models. The findings indicated that it significantly reduced oxidative stress markers in treated cells .
  • Enzyme Inhibition Study : A patent filed on the use of cyclopropane derivatives described the enzyme inhibition properties of 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde, particularly focusing on its role in inhibiting COX enzymes, which could have implications for anti-inflammatory drug development .

Q & A

Basic: What are the recommended synthetic routes for 1-(4-Methylcyclohexyl)cyclopropane-1-carbaldehyde, and how can reaction conditions be optimized?

Answer:
The compound's synthesis likely involves cyclopropanation of a pre-functionalized cyclohexane precursor. A common approach for similar aldehydes (e.g., 4-propan-2-ylcyclohex-3-ene-1-carbaldehyde) includes:

  • Step 1: Formation of the cyclopropane ring via [2+1] cycloaddition using a vinyl ether or diazo compound .
  • Step 2: Functionalization of the cyclohexyl moiety with a methyl group via alkylation or Friedel-Crafts reactions under anhydrous conditions .
  • Step 3: Oxidation of a hydroxymethyl intermediate to the aldehyde using mild oxidizing agents (e.g., pyridinium chlorochromate) to avoid over-oxidation .
    Optimization: Monitor reaction progress via TLC or GC-MS. Adjust temperature (e.g., lower for cyclopropanation to prevent ring-opening) and solvent polarity (e.g., dichloromethane for steric control) .

Advanced: How does the stereochemistry of the 4-methylcyclohexyl group influence the compound’s reactivity in Diels-Alder reactions?

Answer:
The axial or equatorial position of the methyl group on the cyclohexane ring alters steric and electronic effects. For example:

  • Axial methyl: Increases steric hindrance, favoring endo selectivity in Diels-Alder reactions due to pre-organization of the dienophile .
  • Equatorial methyl: Reduces steric constraints, potentially leading to competing reaction pathways (e.g., retro-Diels-Alder).
    Methodology: Use computational modeling (DFT or MD simulations) to predict transition-state geometries. Validate with experimental NMR coupling constants to confirm substituent orientation .

Basic: What spectroscopic techniques are most effective for characterizing this compound, and how should data interpretation account for structural nuances?

Answer:

  • NMR:
    • ¹H NMR: Look for deshielded aldehyde protons (δ 9.5–10.5 ppm) and cyclopropane ring protons (δ 0.5–2.0 ppm with complex splitting due to ring strain) .
    • ¹³C NMR: Cyclopropane carbons appear at δ 10–20 ppm; aldehyde carbon at δ 190–205 ppm .
  • IR: Strong C=O stretch (~1700 cm⁻¹) confirms the aldehyde group .
    Pitfalls: Cyclopropane ring strain may cause unexpected splitting patterns; compare with simulated spectra (e.g., using ACD/Labs or ChemDraw) .

Advanced: How can discrepancies in reported melting points or spectral data for structurally similar aldehydes be resolved?

Answer:
Discrepancies often arise from:

  • Purity: Use HPLC or GC to assess purity (>95% required for reliable data). Impurities (e.g., residual solvents) lower melting points .
  • Polymorphism: Perform X-ray crystallography to identify crystalline forms affecting thermal properties .
  • Stereochemical variance: Chiral HPLC or polarimetry can resolve enantiomeric impurities, which alter physicochemical properties .
    Case Study: For 4-(propan-2-yl)cyclohex-3-ene-1-carbaldehyde, PubChem data (DSSTox ID: DTXSID90575474) provides a reference benchmark .

Basic: What safety protocols are critical when handling this aldehyde in laboratory settings?

Answer:

  • Toxicity: Aldehydes are respiratory and dermal irritants. Use fume hoods, nitrile gloves, and lab coats .
  • Storage: Store under inert gas (argon) at −20°C to prevent oxidation or polymerization .
  • Spill Management: Neutralize with sodium bisulfite solution and adsorb with vermiculite .

Advanced: What computational strategies can predict the compound’s bioactivity in drug discovery contexts?

Answer:

  • Docking Studies: Use AutoDock Vina to model interactions with target proteins (e.g., enzymes with aldehyde-binding pockets). Focus on hydrogen bonding with the aldehyde oxygen .
  • QSAR Modeling: Correlate substituent effects (e.g., methyl group position) with logP and polar surface area to predict membrane permeability .
  • Validation: Cross-reference with in vitro assays (e.g., enzyme inhibition IC₅₀) for chiral derivatives .

Basic: How can the compound’s stability under varying pH conditions be assessed for catalytic applications?

Answer:

  • Kinetic Studies: Incubate the compound in buffered solutions (pH 2–12) and monitor degradation via UV-Vis (λmax ~280 nm for aldehyde conjugation) .
  • Mechanism: Under acidic conditions, the aldehyde may undergo hydration or acetal formation; under basic conditions, Cannizzaro disproportionation is possible .

Advanced: What strategies mitigate side reactions during functionalization of the cyclopropane ring?

Answer:

  • Protecting Groups: Temporarily block the aldehyde with a tert-butyldimethylsilyl (TBS) group to prevent nucleophilic attack during ring modifications .
  • Metal Catalysis: Use Pd(0) complexes for cross-coupling reactions to preserve ring integrity .
  • Low-Temperature Conditions: Perform reactions at −78°C (dry ice/acetone bath) to suppress ring-opening .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.